Cas no 2171614-85-8 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid
• CAS No: 2171614-85-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5995738
• PubChem ID: 165606384
• Update Time: 2025-08-05

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid
• 2171614-85-8
• EN300-1489829
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclohexane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-16(24(29)27-14-17-8-2-3-9-18(17)25(30)31)28-26(32)33-15-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,16-18,23H,2-3,8-9,14-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： XKGSODZMGXYDRP-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1CNC(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid

Research Brief on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid (CAS: 2171614-85-8)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclohexane-1-carboxylic acid (CAS: 2171614-85-8) has recently gained attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative serves as a crucial building block in peptide synthesis and drug development. Recent studies have explored its applications in solid-phase peptide synthesis (SPPS), where its unique cyclohexane backbone contributes to enhanced conformational stability of synthesized peptides.

Structural analysis reveals that the compound's cyclohexane-1-carboxylic acid moiety provides steric hindrance that can influence peptide secondary structure formation. Researchers at several institutions have reported using this derivative to synthesize constrained peptides with improved pharmacological properties. The Fmoc protecting group (9H-fluoren-9-yl)methoxycarbonyl offers advantages in orthogonal protection strategies, allowing for sequential peptide assembly under mild basic conditions.

In recent synthetic applications, this compound has been employed in the development of novel peptide-based therapeutics targeting GPCRs. Its incorporation into peptide sequences has shown to enhance metabolic stability while maintaining target binding affinity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating stabilized analogs of neuropeptides with prolonged in vivo half-lives.

Analytical characterization of 2171614-85-8 has been performed using advanced techniques including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies confirm the compound's high purity and stability under standard peptide synthesis conditions. The carboxylic acid functionality allows for straightforward conjugation to resins in SPPS, while the amide linkage provides chemical robustness during deprotection steps.

Current research directions focus on expanding the utility of this building block in the synthesis of cyclic peptides and peptidomimetics. Its structural features make it particularly valuable for creating constrained architectures that mimic protein-protein interaction interfaces. Several pharmaceutical companies have included derivatives of 2171614-85-8 in their peptide drug discovery pipelines.

Future applications may include its use in the development of peptide-drug conjugates and as a component in self-assembling peptide nanomaterials. The compound's chemical handles allow for diverse modifications, making it a versatile tool for medicinal chemistry. Ongoing studies are investigating its potential in creating stabilized peptide hormones and antimicrobial peptides with improved therapeutic indices.